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Compound of Interest

2-(Thiomorpholine-4-
Compound Name:
sulfonyl)ethan-1-amine

CAS No.: 1042653-08-6

Cat. No.: B1518985

Get Quote

Executive Summary

The molecular formula CeH14N202S: represents a specific niche in organosulfur chemistry,
characterized by a molecular weight of 210.3 g/mol and a Degree of Unsaturation (DoU) of 1.
[1] This unsaturation index indicates the presence of exactly one double bond (e.g., C=S, C=N)
or one ring structure.[1]

While not a ubiquitous commercial drug, this formula corresponds to functionalized
sulfonamides and thioamides used in fragment-based drug discovery (FBDD).[1] The primary
characterized isomer is 2-(2-methylpropylsulfamoyl)ethanethioamide, a compound integrating a
sulfonamide core with a thioamide tail, offering unique hydrogen-bonding capabilities for
enzyme inhibition studies (e.g., Carbonic Anhydrase).[1]

Physicochemical Profile

The physical behavior of CeH14N202S: is dictated by the interplay between its hydrophobic
alkyl domains (isobutyl group) and its polar, hydrogen-bonding moieties (sulfonamide,
thioamide).[1]
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Table 1: Key Physical Properties

Property Value (Predicted/Exp) Significance
] Ideal for fragment-based
Molecular Weight 210.32 g/mol )
screening (<300 Da).[1]
Critical for High-Res Mass
Exact Mass 210.0497 Da
Spectrometry (HRMS).[1]
_ _ _ Likely a white to off-white
Physical State Solid (Crystalline)
powder at STP.[1]
Estimated range based on
Melting Point 105°C - 115°C sulfonamide/thioamide crystal
packing.[1]
Amphiphilic; moderate water
LogP (Octanol/Water) 0.2+0.3 solubility, good membrane
permeability.[1]
High polar surface area
Topological PSA 113 A2 suggests strong solvent
interaction.[1]
Facilitates binding to protein
H-Bond Donors 2 . .
active sites.[1]
Sulfonyl oxygens and
H-Bond Acceptors 4 thioamide sulfur acting as
acceptors.[1]
) ) Relevant for optical
Refractive Index 1.54 (Predicted) o
characterization.[1]
Solubility & Stability

e Aqueous Solubility: Moderate (~1-5 mg/mL).[1] The polar sulfonamide and thioamide groups
counteract the hydrophobic isobutyl chain.[1]

» Organic Solubility: High solubility in DMSO, Methanol, and DMF.[1]
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 Stability:

o Hydrolysis: The thioamide group is susceptible to hydrolysis under acidic/basic conditions,
converting to an amide or carboxylic acid.[1]

o Oxidation: The sulfur in the thioamide is prone to oxidation (to sulfine/sulfene) by strong
oxidants (e.g., H202).[1]

Structural Analysis & Isomerism

The formula CsH14N202S:2 allows for several structural arrangements. The most chemically
significant configuration involves a sulfonamide linkage.[1]

Primary Isomer: 2-(2-
methylpropylsulfamoyl)ethanethioamide[1]

e IUPAC Name: 2-(Isobutylsulfamoyl)ethanethioamide[1]
e SMILES: CC(C)CNS(=0)(=O)CC(=S)N
e Functional Groups:

o Sulfonamide (-SOz2NH-): A stable, polar group often acting as a bioisostere for carboxylic
acids.[1]

o Thioamide (-CSNH2): A planar group with high dipole moment, serving as a hydrogen
bond donor/acceptor.[1]

o Isobutyl Group: Provides steric bulk and hydrophobic interaction potential.[1]

Diagram 1: Structural Connectivity (Graphviz)

The following diagram illustrates the connectivity and functional segmentation of the primary
isomer.[1]
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Isobutyl Group N-alkylation Sulfonamide Linker S-C bond Ethyl Spacer C-C bond Thioamide Head
(Hydrophobic) (-SO2-NH-) (-CH2-) (-C(=S)NH2)

Figure 1: Functional connectivity of 2-(2-methylpropylsulfamoyl)ethanethioamide

Click to download full resolution via product page

Synthesis & Characterization Protocols

For researchers synthesizing or validating this compound, the following protocols ensure high
purity and accurate identification.

A. Synthetic Route (Retrosynthetic Analysis)

The synthesis typically involves the coupling of an isobutylamine with a sulfonyl chloride
derivative, followed by thionation.[1]

» Sulfonylation: Reaction of Isobutylamine with Chlorosulfonylacetyl chloride (or equivalent) to
form the sulfonamide scaffold.[1]

o Amidation: Conversion of the acyl chloride tail to an amide.[1]

» Thionation: Conversion of the amide to a thioamide using Lawesson’s Reagent.[1]

Diagram 2: Synthesis Workflow
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Isobutylamine +
Chlorosulfonyl Acetyl Chloride

'

Step 1. Sulfonamide Formation
(Base catalyzed, 0°C)

:

Intermediate:
N-Isobutyl-2-chloroacetamide-sulfonamide

:

Step 2: Amination
(NH3/MeOH)

Precursor Amide

Step 3: Thionation
(Lawesson's Reagent, Toluene, Reflux)

:

Target: C6H14N202S2
(Thioamide)

Figure 2: Synthetic pathway for Sulfamoyl-Thioamide derivatives

Click to download full resolution via product page

B. Analytical Validation

To confirm the identity of CeH14N202S2, the following spectral signatures must be observed:

e 1H NMR (DMSO-ds):
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[e]

0 0.9 ppm: Doublet (6H) — Isobutyl methyls.[1]

(¢]

0 2.9 ppm: Doublet (2H) — N-CH2 methylene.[1]

[¢]

0 4.1 ppm: Singlet (2H) — Alpha-methylene to sulfonyl.[1]

[¢]

0 7.2 ppm: Broad Singlet (1H) — Sulfonamide NH.[1]

o 0 9.5 & 9.8 ppm: Broad Singlets (2H) — Thioamide NH: (distinctive downfield shift).[1]

e Mass Spectrometry (ESI+):
o [M+H]*: m/z 211.05.[1]
o [M+Na]*: m/z 233.04.[1]
¢ IR Spectroscopy:
o 3200-3400 cm~1: N-H stretch (primary & secondary amines).[1]
o 1350 & 1160 cm~*: S=0O symmetric/asymmetric stretch (Sulfonamide).[1]
o 1100 cm~1: C=S stretch (Thioamide).[1]

Biological & Safety Implications
Pharmacological Potential

Compounds with the CsH14N202S2 motif are often explored as Zinc-binding fragments.[1]

e Carbonic Anhydrase Inhibition: The sulfonamide moiety is a classic pharmacophore for
binding the Zn2* ion in carbonic anhydrases.[1]

o Metal Chelation: The thioamide sulfur can act as a soft base ligand for metals like Cu* or
Ag*.[1]

Safety & Handling (GHS Classification)

 Signal Word: Warning
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e Hazard Statements:
o H315: Causes skin irritation.[1]
o H319: Causes serious eye irritation.[1]
o H335: May cause respiratory irritation.[1]

o Storage: Store at -20°C under inert atmosphere (Argon/Nitrogen) to prevent oxidation of the
thioamide group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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